Semapimod hydrochloride
Semapimod hydrochloride
Brand Name:
Vulcanchem
CAS No.:
164301-51-3
VCID:
VC0010857
InChI:
InChI=1S/C34H52N18O2.4ClH/c1-19(45-49-31(35)36)23-13-24(20(2)46-50-32(37)38)16-27(15-23)43-29(53)11-9-7-5-6-8-10-12-30(54)44-28-17-25(21(3)47-51-33(39)40)14-26(18-28)22(4)48-52-34(41)42;;;;/h13-18H,5-12H2,1-4H3,(H,43,53)(H,44,54)(H4,35,36,49)(H4,37,38,50)(H4,39,40,51)(H4,41,42,52);4*1H/b45-19+,46-20+,47-21+,48-22+;;;;
SMILES:
CC(=NN=C(N)N)C1=CC(=CC(=C1)NC(=O)CCCCCCCCC(=O)NC2=CC(=CC(=C2)C(=NN=C(N)N)C)C(=NN=C(N)N)C)C(=NN=C(N)N)C.Cl.Cl.Cl.Cl
Molecular Formula:
C34H56Cl4N18O2
Molecular Weight:
890.7 g/mol
Semapimod hydrochloride
CAS No.: 164301-51-3
Main Products
VCID: VC0010857
Molecular Formula: C34H56Cl4N18O2
Molecular Weight: 890.7 g/mol
| CAS No. | 164301-51-3 |
|---|---|
| Product Name | Semapimod hydrochloride |
| Molecular Formula | C34H56Cl4N18O2 |
| Molecular Weight | 890.7 g/mol |
| IUPAC Name | N,N'-bis[3,5-bis[(E)-N-(diaminomethylideneamino)-C-methylcarbonimidoyl]phenyl]decanediamide;tetrahydrochloride |
| Standard InChI | InChI=1S/C34H52N18O2.4ClH/c1-19(45-49-31(35)36)23-13-24(20(2)46-50-32(37)38)16-27(15-23)43-29(53)11-9-7-5-6-8-10-12-30(54)44-28-17-25(21(3)47-51-33(39)40)14-26(18-28)22(4)48-52-34(41)42;;;;/h13-18H,5-12H2,1-4H3,(H,43,53)(H,44,54)(H4,35,36,49)(H4,37,38,50)(H4,39,40,51)(H4,41,42,52);4*1H/b45-19+,46-20+,47-21+,48-22+;;;; |
| Standard InChIKey | MAHASPGBAIQZLY-RTQZJKMDSA-N |
| Isomeric SMILES | C/C(=N\N=C(N)N)/C1=CC(=CC(=C1)NC(=O)CCCCCCCCC(=O)NC2=CC(=CC(=C2)/C(=N/N=C(N)N)/C)/C(=N/N=C(N)N)/C)/C(=N/N=C(N)N)/C.Cl.Cl.Cl.Cl |
| SMILES | CC(=NN=C(N)N)C1=CC(=CC(=C1)NC(=O)CCCCCCCCC(=O)NC2=CC(=CC(=C2)C(=NN=C(N)N)C)C(=NN=C(N)N)C)C(=NN=C(N)N)C.Cl.Cl.Cl.Cl |
| Canonical SMILES | CC(=NN=C(N)N)C1=CC(=CC(=C1)NC(=O)CCCCCCCCC(=O)NC2=CC(=CC(=C2)C(=NN=C(N)N)C)C(=NN=C(N)N)C)C(=NN=C(N)N)C.Cl.Cl.Cl.Cl |
| Synonyms | CNI 1493 CNI-1493 N,N'-Bis(3,5-bis(1-(carbamimidoylhydrazono)ethyl)phenyl)decanediamide semapimod |
| Reference | 1: Dotan I, Rachmilewitz D, Schreiber S, Eliakim R, van der Woude CJ, Kornbluth A, Buchman AL, Bar-Meir S, Bokemeyer B, Goldin E, Maaser C, Mahadevan U, Seidler U, Hoffman JC, Homoky D, Plasse T, Powers B, Rutgeerts P, Hommes D; Semapimod-CD04/CD05 Investigators. A randomised placebo-controlled multicentre trial of intravenous semapimod HCl for moderate to severe Crohn/'s disease. Gut. 2010 Jun;59(6):760-6. doi: 10.1136/gut.2009.179994. PubMed PMID: 20551461. 2: Noelker C, Stuckenholz V, Reese JP, Alvarez-Fischer D, Sankowski R, Rausch T, Oertel WH, Hartmann A, van Patten S, Al-Abed Y, Bacher M. CNI-1493 attenuates neuroinflammation and dopaminergic neurodegeneration in the acute MPTP mouse model of Parkinson/'s disease. Neurodegener Dis. 2013;12(2):103-10. doi: 10.1159/000342714. Epub 2012 Nov 7. PubMed PMID: 23147695. |
| PubChem Compound | 9554199 |
| Last Modified | Nov 11 2021 |
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